Cas no 1210370-93-6 (2-[(4-fluorophenyl)sulfanyl]-N-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}acetamide)

• Product Name: 2-[(4-fluorophenyl)sulfanyl]-N-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}acetamide
• CAS No: 1210370-93-6
• MF: C₁₉H₂₃FN₂O₃S₃
• MW: 442.590924501419
• CID: 5759812
• PubChem ID: 45553717
• Update Time: 2025-06-14

2-[(4-fluorophenyl)sulfanyl]-N-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-((4-fluorophenyl)thio)-N-(2-(1-(thiophen-2-ylsulfonyl)piperidin-2-yl)ethyl)acetamide
• 2-[(4-fluorophenyl)sulfanyl]-N-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}acetamide
• VU0521853-1
• AKOS024520079
• 1210370-93-6
• 2-(4-fluorophenyl)sulfanyl-N-[2-(1-thiophen-2-ylsulfonylpiperidin-2-yl)ethyl]acetamide
• F5831-0524

• Inchi： 1S/C19H23FN2O3S3/c20-15-6-8-17(9-7-15)27-14-18(23)21-11-10-16-4-1-2-12-22(16)28(24,25)19-5-3-13-26-19/h3,5-9,13,16H,1-2,4,10-12,14H2,(H,21,23)
• InChI Key： HCJKHXWUDMLCDE-UHFFFAOYSA-N
• SMILES： S(C1=CC=CS1)(N1CCCCC1CCNC(CSC1C=CC(=CC=1)F)=O)(=O)=O

Computed Properties

• Exact Mass: 442.08548428g/mol
• Monoisotopic Mass: 442.08548428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 128Ų

Additional information on 2-[(4-fluorophenyl)sulfanyl]-N-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}acetamide

Comprehensive Analysis of 2-[(4-fluorophenyl)sulfanyl]-N-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}acetamide (CAS No. 1210370-93-6)

The compound 2-[(4-fluorophenyl)sulfanyl]-N-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}acetamide (CAS No. 1210370-93-6) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of a thiophene-sulfonyl moiety, a piperidine ring, and a fluorophenyl group makes it a promising candidate for various applications, particularly in drug discovery and development. Researchers are increasingly exploring its potential as a kinase inhibitor or GPCR modulator, aligning with current trends in targeted therapy and precision medicine.

One of the most intriguing aspects of this compound is its sulfonamide linkage, which is a common feature in many FDA-approved drugs. The presence of the thiophene-2-sulfonyl group enhances its binding affinity to specific protein targets, while the 4-fluorophenyl moiety contributes to its metabolic stability. These attributes make it a subject of interest for studies related to neurodegenerative diseases and inflammatory disorders, which are among the top-searched health topics in 2023. Its CAS No. 1210370-93-6 is frequently queried in scientific databases, reflecting its growing relevance in academic and industrial research.

From a synthetic chemistry perspective, the preparation of 2-[(4-fluorophenyl)sulfanyl]-N-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}acetamide involves multi-step organic reactions, including sulfonylation and amide coupling. These methods are widely discussed in forums and publications, as researchers seek optimized protocols for high-yield production. The compound's logP and solubility profiles are also critical parameters, often analyzed using computational tools like molecular docking—a technique frequently searched by chemists and bioinformaticians.

In the context of AI-driven drug discovery, this molecule exemplifies how machine learning models can predict ADMET properties (absorption, distribution, metabolism, excretion, and toxicity). Such predictions are vital for reducing experimental costs and accelerating timelines, a hot topic in both academic and pharmaceutical circles. The compound's structural complexity also makes it a benchmark for testing new cheminformatics algorithms, further cementing its importance in modern research.

Beyond its biochemical applications, CAS No. 1210370-93-6 is occasionally referenced in patents related to agricultural chemistry, though its primary focus remains in human health. Its mechanism of action is still under investigation, but preliminary data suggest interactions with ion channels or enzyme active sites. These findings align with trending searches on "next-generation therapeutics" and "small molecule drug design," highlighting its potential to address unmet medical needs.

In summary, 2-[(4-fluorophenyl)sulfanyl]-N-{2-[1-(thiophene-2-sulfonyl)piperidin-2-yl]ethyl}acetamide represents a fascinating intersection of medicinal chemistry and computational biology. Its CAS No. 1210370-93-6 serves as a gateway to a wealth of scientific literature, making it a compound worth watching in the evolving landscape of drug development and molecular research.